Benzyl bromide
Benzyl bromide
Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue.
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Benzyl bromide is an organobromide compound. It is used in organic synthesis for the introduction of the benzyl protecting group for alcohols and carboxylic acids. Benzyl bromide is a also strong lachrymator, as well as being intensely irritating to skin and mucous membranes. Because of these properties, it has been used as a war gas. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L674)
Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator.
Benzyl bromide is an organobromide compound. It is used in organic synthesis for the introduction of the benzyl protecting group for alcohols and carboxylic acids. Benzyl bromide is a also strong lachrymator, as well as being intensely irritating to skin and mucous membranes. Because of these properties, it has been used as a war gas. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L674)
Brand Name:
Vulcanchem
CAS No.:
100-39-0
VCID:
VC20845357
InChI:
InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)CBr
Molecular Formula:
C7H7Br
Molecular Weight:
171.03 g/mol
Benzyl bromide
CAS No.: 100-39-0
Cat. No.: VC20845357
Molecular Formula: C7H7Br
Molecular Weight: 171.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl bromide appears as a colorless liquid with an agreeable odor. Toxic by inhalation and by skin absorption. It is slightly soluble in water and denser than water (density 1.44 g / cm3 (Aldrich)). A lachrymator. Corrosive to metals and tissue. Benzyl bromide is a member of the class of benzyl bromides that is toluene substituted on the alpha-carbon with bromine. It has a role as a lachrymator. Benzyl bromide is an organobromide compound. It is used in organic synthesis for the introduction of the benzyl protecting group for alcohols and carboxylic acids. Benzyl bromide is a also strong lachrymator, as well as being intensely irritating to skin and mucous membranes. Because of these properties, it has been used as a war gas. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L674) |
|---|---|
| CAS No. | 100-39-0 |
| Molecular Formula | C7H7Br |
| Molecular Weight | 171.03 g/mol |
| IUPAC Name | bromomethylbenzene |
| Standard InChI | InChI=1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChI Key | AGEZXYOZHKGVCM-UHFFFAOYSA-N |
| Impurities | Mixt of benzyl bromide (technical prod contained o- and p-bromotoluene contaminants). |
| SMILES | C1=CC=C(C=C1)CBr |
| Canonical SMILES | C1=CC=C(C=C1)CBr |
| Boiling Point | 388 to 390 °F at 760 mmHg (NTP, 1992) 191 °C 198-199 °C |
| Colorform | Clear, refractive liquid Colorless to yellow liquid Lacrimatory liquid |
| Flash Point | 188 °F (NTP, 1992) 79 °C 86 °C (187 °F) - closed cup 79 °C (closed cup) 79 °C c.c. |
| Melting Point | 27 to 30 °F (NTP, 1992) -1.5 °C -4.0 °C |
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